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Compound Name: TC-N 1752

Cat. No.: B560299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of TC-N 1752, a potent and selective voltage-gated sodium channel (NaV1.7)

inhibitor, using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these guidelines is

crucial for ensuring the stability, and consistent performance of TC-N 1752 in various

experimental settings. The provided protocols and data are intended for research use only.

Introduction
TC-N 1752 is a selective inhibitor of the voltage-gated sodium channel NaV1.7, with an IC50

value of 0.17 µM.[1][2][3] It demonstrates analgesic efficacy in pain models by blocking the

initiation and propagation of action potentials in nociceptive neurons.[1][4] Accurate preparation

of stock solutions is the first critical step for reliable in-vitro and in-vivo studies. DMSO is the

recommended solvent for TC-N 1752 due to its high solubilizing capacity for this compound.[1]

[2][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of TC-N 1752 is presented in the table

below.
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Property Value Reference

Chemical Name

N-[2-Methyl-3-[[4-[4-[[4-

(trifluoromethoxy)phenyl]metho

xy]-1-piperidinyl]-1,3,5-triazin-

2-yl]amino]phenyl]acetamide

[5]

Molecular Formula C₂₅H₂₇F₃N₆O₃ [1][4]

Molecular Weight 516.52 g/mol [1][2][3]

CAS Number 1211866-85-1 [1][4]

Appearance White to off-white solid [4]

Purity ≥98% [1][2]

Solubility in DMSO
Up to 100 mM[1][2] or 125

mg/mL[3][4]

Preparation of TC-N 1752 Stock Solutions
Materials

TC-N 1752 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)[3][4]

Pipettes and sterile filter tips

Experimental Protocol
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Safety Precautions: When handling TC-N 1752 and DMSO, it is essential to wear appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. All

procedures should be performed in a well-ventilated area or a chemical fume hood.

Step 1: Equilibrate Reagents Allow the TC-N 1752 powder and DMSO to equilibrate to room

temperature before use. This is particularly important for DMSO, which can absorb atmospheric

moisture when cold.

Step 2: Weighing TC-N 1752 Accurately weigh the desired amount of TC-N 1752 powder using

a calibrated analytical balance. Perform this step in a chemical fume hood.

Step 3: Dissolving in DMSO Add the appropriate volume of DMSO to the vial containing the

TC-N 1752 powder to achieve the desired stock concentration. For ease of use, common stock

concentrations are 10 mM, 20 mM, or 50 mM. Use the following formula to calculate the

required volume of DMSO:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

The table below provides quick reference volumes for preparing common stock solutions.

Desired Stock
Concentration

Mass of TC-N 1752 Volume of DMSO to Add

1 mM 1 mg 1.936 mL

5 mM 1 mg 0.387 mL

10 mM 1 mg 0.194 mL

10 mM 5 mg 0.968 mL

10 mM 10 mg 1.936 mL

Step 4: Ensuring Complete Dissolution Vortex the solution thoroughly until the TC-N 1752 is

completely dissolved. For higher concentrations, sonication in a water bath for 10-15 minutes

may be necessary to ensure complete dissolution.[3][4] Visually inspect the solution to confirm

the absence of any particulate matter.
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Step 5: Aliquoting and Storage To avoid repeated freeze-thaw cycles which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile, amber or light-protecting tubes.[4][6]

Storage and Stability
The stability of TC-N 1752 in DMSO is critical for reproducible experimental results. The

following storage conditions are recommended:

Storage Condition Duration

-20°C Up to 1 month

-80°C Up to 6 months

It is advised to use freshly prepared solutions whenever possible.[2] If a solution has been

stored for an extended period, its efficacy should be re-verified.

Experimental Workflow and Signaling Pathway
Workflow for Stock Solution Preparation
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Workflow for Preparing TC-N 1752 Stock Solution

Start: Equilibrate Reagents to Room Temperature
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Vortex/Sonicate to Dissolve

Visually Inspect for Complete Dissolution

Incomplete

Aliquot into Single-Use Tubes

Complete

Store at -20°C or -80°C

End: Ready for Experimental Use
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Caption: Workflow for the preparation of TC-N 1752 stock solutions in DMSO.
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Signaling Pathway of TC-N 1752
TC-N 1752 functions by inhibiting the voltage-gated sodium channel NaV1.7. These channels

are crucial for the generation and propagation of action potentials in excitable cells, such as

neurons. By blocking these channels, TC-N 1752 prevents the influx of sodium ions that is

necessary for membrane depolarization, thereby inhibiting neuronal firing and downstream

signaling associated with pain perception.

Mechanism of Action of TC-N 1752
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Caption: Inhibition of NaV1.7 signaling pathway by TC-N 1752.

Conclusion
The protocols outlined in these application notes provide a comprehensive guide for the

preparation and handling of TC-N 1752 stock solutions in DMSO. Following these standardized

procedures will ensure the integrity of the compound and the reproducibility of experimental

results. For specific experimental applications, further dilution of the stock solution in aqueous

buffers or cell culture media is necessary, ensuring the final DMSO concentration is non-toxic

to the cells (typically <0.5%).[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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